Cas no 391226-28-1 (2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide is a specialized organic compound with notable structural features. This compound exhibits high stability and unique electronic properties, making it suitable for various applications in organic synthesis and materials science. Its distinct 1,3,4-thiadiazole ring system contributes to its potential in drug discovery and material development.

2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide structure

391226-28-1 structure

Product Name:2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

CAS No:391226-28-1

MF:C₂₀H₂₁N₃OS

MW:351.46524310112

CID:6295007

PubChem ID:3651246

Update Time:2025-10-30

2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
- Oprea1_126131
- 2-methyl-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
- 2-methyl-N-(5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl)benzamide
- 391226-28-1
- F0187-0104
- AKOS024574822
- Inchi： 1S/C20H21N3OS/c1-11-8-6-7-9-16(11)18(24)21-20-23-22-19(25-20)17-14(4)12(2)10-13(3)15(17)5/h6-10H,1-5H3,(H,21,23,24)
- InChI Key： HBXZOHTXRXTEPB-UHFFFAOYSA-N
- SMILES： S1C(=NN=C1C1C(C)=C(C)C=C(C)C=1C)NC(C1C=CC=CC=1C)=O

Computed Properties

Exact Mass: 351.14053348g/mol
Monoisotopic Mass: 351.14053348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 460
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 83.1Å²

2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0187-0104-2μmol	2-methyl-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	391226-28-1	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0187-0104-5μmol	2-methyl-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	391226-28-1	90%+	5μl	$63.0	2023-05-17
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Life Chemicals	F0187-0104-1mg	2-methyl-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide	391226-28-1	90%+	1mg	$54.0	2023-05-17
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